Cas no 60100-19-8 (3-methoxybicyclo[4.2.0]octa-1,3,5-triene-7-carboxylic acid)

• Product Name: 3-methoxybicyclo[4.2.0]octa-1,3,5-triene-7-carboxylic acid
• CAS No: 60100-19-8
• MF: C₁₀H₁₀O₃
• MW: 178.184603214264
• CID: 1618497
• PubChem ID: 2753012
• Update Time: 2025-05-25

3-methoxybicyclo[4.2.0]octa-1,3,5-triene-7-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• Bicyclo[4.2.0]octa-1,3,5-triene-7-carboxylic acid, 3-methoxy-
• 3-methoxybicyclo[4.2.0]octa-1(6),2,4-triene-7-carboxylic acid
• 3-methoxybicyclo[4.2.0]octa-1,3,5-triene-7-carboxylic acid
• AKOS004907879
• Bicyclo[4.2.0]octa-1,3,5-triene-7-carboxylicacid,3-methoxy-
• CS-0454040
• 60100-19-8
• DTXSID70372948

• Inchi： 1S/C10H10O3/c1-13-7-2-3-8-6(4-7)5-9(8)10(11)12/h2-4,9H,5H2,1H3,(H,11,12)
• InChI Key： BXYXZFGYPBKTFG-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC2=C(C=1)CC2C(=O)O

Computed Properties

• Exact Mass: 178.063
• Monoisotopic Mass: 178.062994177g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• Density: 1.300±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Slightly soluble (2.5 g/l) (25 º C),
• PSA: 46.53

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on 3-methoxybicyclo[4.2.0]octa-1,3,5-triene-7-carboxylic acid

3-Methoxybicyclo[4.2.0]octa-1,3,5-triene-7-carboxylic Acid: A Comprehensive Overview

The compound 3-methoxybicyclo[4.2.0]octa-1,3,5-triene-7-carboxylic acid, identified by the CAS registry number CAS No 60100-19-8, is a unique organic compound with a bicyclic structure that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its bicyclo[4.2.0]octane skeleton, which is a fused bicyclic system consisting of two rings: a six-membered ring and a four-membered ring. The presence of the methoxy group at position 3 and the carboxylic acid group at position 7 adds to its structural complexity and functional diversity.

Recent studies have highlighted the potential of 3-methoxybicyclo[4.2.0]octa-1,3,5-triene-7-carboxylic acid as a promising candidate in drug discovery due to its unique pharmacokinetic properties and bioavailability. Researchers have explored its ability to act as a scaffold for designing bioactive molecules with enhanced therapeutic potential. For instance, its rigid bicyclic structure provides an ideal platform for modulating physicochemical properties such as solubility and permeability, which are critical for drug delivery.

In terms of synthesis, the compound can be prepared through various routes, including ring-closing metathesis and other cycloaddition reactions. These methods allow for precise control over the stereochemistry and regioselectivity of the product, ensuring high purity and consistency in large-scale production. The synthesis of CAS No 60100-19-8 has been optimized in recent years to improve yield and reduce costs, making it more accessible for both academic research and industrial applications.

The structural features of 3-methoxybicyclo[4.2.0]octa-1,3,5-triene-7-carboxylic acid also make it an attractive candidate for materials science applications. Its rigid framework can be utilized in the development of advanced materials such as high-performance polymers or nanomaterials with tailored mechanical properties. Additionally, the presence of the carboxylic acid group facilitates further functionalization through esterification or amidation reactions, enabling the creation of hybrid materials with enhanced functionality.

From a biological standpoint, this compound has shown potential in modulating cellular signaling pathways involved in inflammation and oxidative stress. Preclinical studies have demonstrated its ability to inhibit pro-inflammatory cytokines and reactive oxygen species (ROS) production in vitro, suggesting its potential as an anti-inflammatory agent. Furthermore, its methoxy group contributes to its lipophilicity, enhancing its ability to cross cellular membranes and interact with intracellular targets.

The application of computational chemistry tools has significantly advanced our understanding of the molecular interactions of CAS No 60100-19-8. Molecular docking studies have revealed that this compound can bind to key proteins involved in various pathological processes, such as cancer progression and neurodegenerative diseases. These findings underscore its potential as a lead compound for developing novel therapeutic agents targeting these conditions.

In conclusion, 3-methoxybicyclo[4.2.0]octa-1,3,5-triene-7-carboxylic acid, with its distinctive bicyclic structure and functional groups, represents a versatile molecule with wide-ranging applications across multiple disciplines. Ongoing research continues to uncover new insights into its properties and potential uses, positioning it as a valuable asset in both academic and industrial settings.